Cas no 1592627-24-1 (2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 1592627-24-1
• MF: C₁₂H₁₆F₃N
• MW: 231.257353782654
• CID: 6158464
• PubChem ID: 102756347
• Update Time: 2025-10-29

2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropan-1-amine
• EN300-1932095
• 1592627-24-1
• 2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-amine

• Inchi： 1S/C12H16F3N/c1-8-6-9(12(13,14)15)4-5-10(8)11(2,3)7-16/h4-6H,7,16H2,1-3H3
• InChI Key： RDJKWSYLCWIGDR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C(C)(C)CN)(F)F

Computed Properties

• Exact Mass: 231.12348400g/mol
• Monoisotopic Mass: 231.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropan-1-amine

Comprehensive Overview of 2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-amine (CAS No. 1592627-24-1)

2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-amine (CAS No. 1592627-24-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its trifluoromethyl group and branched alkyl chain, is often researched for its role in pharmaceuticals, agrochemicals, and material science. The presence of the trifluoromethyl group enhances its stability and lipophilicity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-amine features a central benzene ring substituted with a trifluoromethyl group at the para position and a branched alkyl amine side chain. This configuration contributes to its distinct chemical behavior, including its reactivity and solubility profiles. Researchers have explored its potential as a building block for more complex molecules, particularly in drug discovery, where the trifluoromethyl group is known to improve metabolic stability and bioavailability.

In the pharmaceutical industry, 2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-amine is often investigated for its role in the synthesis of bioactive compounds. Its structural motifs are commonly found in molecules targeting central nervous system (CNS) disorders, inflammation, and infectious diseases. The compound's ability to modulate enzyme activity and receptor binding makes it a promising candidate for further development. Recent studies have also highlighted its potential in creating novel antiviral agents, a topic of high relevance given the global focus on emerging infectious diseases.

Beyond pharmaceuticals, 2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-amine has applications in agrochemicals. The trifluoromethyl group is a key feature in many modern pesticides and herbicides, as it enhances the efficacy and environmental stability of these products. This compound's derivatives are being studied for their potential to develop next-generation crop protection agents, addressing the growing demand for sustainable agricultural solutions.

The material science sector has also shown interest in 2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-amine, particularly in the development of advanced polymers and coatings. The compound's unique properties, such as its thermal stability and resistance to degradation, make it suitable for high-performance applications. Researchers are exploring its use in creating fluorinated polymers, which are valued for their durability and chemical resistance in harsh environments.

From a synthetic chemistry perspective, the preparation of 2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-amine involves multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination. Optimizing these processes is a key area of research, as it impacts the compound's yield, purity, and scalability for industrial applications. Recent advancements in catalytic methods have improved the efficiency of its synthesis, making it more accessible for commercial use.

The market for 2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-amine is expected to grow, driven by its diverse applications and the increasing demand for fluorinated compounds in various industries. Companies specializing in fine chemicals and custom synthesis are actively investing in its production, catering to the needs of pharmaceutical and agrochemical developers. Additionally, the rise of green chemistry initiatives has spurred interest in eco-friendly synthesis routes for this compound.

In conclusion, 2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-amine (CAS No. 1592627-24-1) is a versatile compound with significant potential across multiple industries. Its unique structural features, particularly the trifluoromethyl group, contribute to its wide-ranging applications in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new uses and optimize its synthesis, this compound is poised to play a critical role in addressing some of the most pressing challenges in modern science and technology.